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Introduction
Enmetazobactam is a novel, potent inhibitor of class A extended-spectrum β-lactamases

(ESBLs) developed to combat the growing threat of antimicrobial resistance. Invented by

scientists at Orchid Pharma in Chennai, India, and further developed by Allecra Therapeutics,

enmetazobactam represents a significant advancement in the fight against infections caused

by multidrug-resistant Gram-negative bacteria.[1] This technical guide provides an in-depth

overview of the discovery, synthesis pathway, mechanism of action, and clinical efficacy of

enmetazobactam.

Discovery and Development
The journey of enmetazobactam began with a focused effort to design a more effective β-

lactamase inhibitor that could overcome the limitations of existing drugs like tazobactam.

Scientists at Orchid Pharma filed a product patent for enmetazobactam in 2006, followed by a

use patent in 2010 for treating carbapenemase-producing bacterial infections.[1] In 2013, the

molecule was out-licensed to Allecra Therapeutics for further clinical development.[1] This

collaboration led to successful Phase 3 clinical trials and subsequent regulatory approvals.
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The chemical synthesis of enmetazobactam, a penicillanic acid sulfone derivative, involves a

multi-step process starting from commercially available precursors. The detailed synthesis is

outlined in US Patent US7687488B2. A general overview of the synthetic approach is

presented below.
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Starting Materials

Key Intermediates Final Product

6-Aminopenicillanic Acid (6-APA) (2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acidBromination

2-bromo-2-methylpropanoyl bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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